Controlling CO2 hydrogenation selectivity by Rh-based catalysts with different crystalline phases of TiO2†

Chemical Communications Pub Date: 2022-03-03 DOI: 10.1039/D2CC00472K

Abstract

A series of Rh-based catalysts with various crystalline phases (p25, anatase, and rutile) were prepared via the incipient-wetness impregnation method. It was found that these catalysts had different metal–support interactions. Hence, 1%Rh/p, 1%Rh/r, and 1%Rh/a exhibited methane, CO, and methanol selectivity, respectively.

Graphical abstract: Controlling CO2 hydrogenation selectivity by Rh-based catalysts with different crystalline phases of TiO2
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